Cas no 1998215-94-3 (2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine hydrochloride)

• Product Name: 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine hydrochloride
• CAS No: 1998215-94-3
• MF: C₈H₈ClF₃N₂
• MW: 224.610731124878
• MDL: MFCD24873141
• CID: 4633777
• PubChem ID: 121596122
• Update Time: 2025-06-12

2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine hydrochloride
• D72112
• 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-b]pyridinehydrochloride
• AKOS027461165
• CS-15922
• 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine;hydrochloride
• 1998215-94-3
• MFCD24873141
• CS-0067278

• MDL： MFCD24873141
• Inchi： 1S/C8H7F3N2.ClH/c9-8(10,11)7-2-1-5-3-12-4-6(5)13-7;/h1-2,12H,3-4H2;1H
• InChI Key： BILGBTAFPYPXAG-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC2=C(CNC2)N=1)(F)F

Computed Properties

• Exact Mass: 224.0328104g/mol
• Monoisotopic Mass: 224.0328104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9

Additional information on 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine hydrochloride

Introduction to 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine hydrochloride (CAS No. 1998215-94-3)

2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine hydrochloride, identified by its CAS number 1998215-94-3, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of pyrrolopyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The presence of a trifluoromethyl group in its molecular structure enhances its pharmacological properties, making it a valuable scaffold for medicinal chemists.

The structural framework of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine hydrochloride consists of a fused heterocyclic system comprising a pyrrole ring and a pyridine ring. This bicyclic structure is known to contribute to the compound's ability to interact with biological targets, such as enzymes and receptors, thereby modulating various physiological processes. The hydrochloride salt form of the compound improves its solubility in water, facilitating its use in solution-based assays and formulations.

Recent advancements in pharmaceutical research have highlighted the importance of fluorinated compounds in drug design. The trifluoromethyl group, in particular, is widely recognized for its ability to enhance metabolic stability, binding affinity, and lipophilicity of drug candidates. In the case of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine hydrochloride, this substituent plays a crucial role in optimizing its pharmacokinetic profile. Studies have demonstrated that compounds featuring this moiety often exhibit improved pharmacological efficacy and reduced susceptibility to degradation by metabolic enzymes.

The pyrrolopyridine core of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine hydrochloride is a privileged scaffold that has been extensively explored in the development of bioactive molecules. This structural motif is found in several FDA-approved drugs and is known for its versatility in targeting various therapeutic areas, including central nervous system disorders, oncology, and infectious diseases. The compound's ability to undergo diverse chemical modifications further underscores its potential as a building block for novel therapeutics.

Current research efforts are focused on harnessing the synthetic versatility of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine hydrochloride to develop new drug candidates. By incorporating different functional groups or appending additional pharmacophores to the core structure, chemists can fine-tune the biological activity of the compound. For instance, recent studies have explored derivatives of this molecule that exhibit potent inhibitory effects on specific enzymes implicated in cancer progression. These findings highlight the compound's potential as a lead molecule for further optimization.

The pharmaceutical industry has shown particular interest in developing small-molecule inhibitors that target protein-protein interactions (PPIs), which are often difficult to modulate with traditional drug classes. The unique structural features of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine hydrochloride make it an attractive candidate for designing PPI modulators. Preliminary computational studies have suggested that this compound can bind effectively to the binding pockets of target proteins, thereby disrupting aberrant signaling pathways involved in disease states.

In addition to its applications in drug development, 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine hydrochloride has also been investigated for its potential role in materials science. The presence of fluorine atoms in its structure imparts unique electronic properties that make it suitable for use in organic light-emitting diodes (OLEDs) and other advanced materials. Researchers are exploring ways to leverage these properties for the development of next-generation electronic devices.

The synthesis of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been particularly useful in constructing the complex heterocyclic framework of this compound.

The safety and efficacy of any pharmaceutical compound must be rigorously evaluated before it can be considered for clinical use. Preclinical studies involving 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine hydrochloride have focused on assessing its toxicity profile and pharmacokinetic behavior. Initial results from these studies indicate that the compound is well-tolerated at therapeutic doses and exhibits minimal side effects. Further research is ongoing to confirm these findings and explore its long-term safety.

The future prospects for 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine hydrochloride are promising given its versatile structural features and broad range of potential applications. As more research emerges on its biological activities and synthetic utility, this compound is likely to play an increasingly important role in both academic research and industrial drug development programs. Collaborative efforts between chemists、biologists、and pharmacologists will be essential in realizing its full potential as a therapeutic agent.